Cas no 1805505-34-3 (Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate)

• Product Name: Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
• CAS No: 1805505-34-3
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4890305
• Update Time: 2025-05-20

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-2-18-9(16)4-6-3-7(11(13)14)15-8(5-12)10(6)17/h3,11,17H,2,4-5H2,1H3
• InChI Key： WWBOWLXCHNTLQV-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=C(C(F)F)N=1)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate

Comprehensive Guide to Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1805505-34-3)

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1805505-34-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role in developing novel enzyme inhibitors and bioactive molecules, making it a subject of interest in modern synthetic chemistry.

The molecular structure of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate features a hydroxypyridine core, which is known for its versatility in medicinal chemistry. The presence of both chloromethyl and difluoromethyl groups enhances its reactivity, enabling it to participate in various cross-coupling reactions and nucleophilic substitutions. These properties make it a valuable intermediate for synthesizing compounds with potential antimicrobial and anti-inflammatory properties, aligning with current trends in precision medicine and targeted therapy.

In the agrochemical sector, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate is being investigated for its role in developing next-generation pesticides and herbicides. The difluoromethyl group, in particular, is known to improve the bioavailability and stability of agrochemicals, addressing growing concerns about sustainable farming and environmental impact. This aligns with the increasing demand for green chemistry solutions in agriculture, a topic frequently searched by professionals in the field.

The synthesis of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate typically involves multi-step organic reactions, including esterification and halogenation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and precise characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical intermediates and fine chemicals, a key concern for buyers and researchers alike.

Market trends indicate a rising demand for Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate, driven by its applications in drug development and crop science. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of biotech startups and academic institutions. Searches for CAS 1805505-34-3 suppliers and pyridine derivatives for research have surged, reflecting its growing relevance in the chemical industry.

From a regulatory perspective, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate is compliant with major chemical safety guidelines, provided it is handled under controlled conditions. Proper storage protocols and material safety data sheets (MSDS) are essential for laboratories and manufacturing facilities. This emphasis on safety resonates with the broader industry shift toward responsible chemical management, a topic frequently discussed in ESG (Environmental, Social, and Governance) reports.

In summary, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1805505-34-3) represents a cutting-edge compound with dual applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity profile position it as a key player in the development of innovative therapeutic agents and sustainable crop solutions. As research continues to uncover its full potential, this compound is poised to remain a focal point in chemical innovation and industrial applications.